Cas no 14395-55-2 (2-Bromo-4-tert-butylbenzenethiol)

2-Bromo-4-tert-butylbenzenethiol structure
14395-55-2 structure
Product Name:2-Bromo-4-tert-butylbenzenethiol
CAS No:14395-55-2
MF:C10H13BrS
MW:245.179220914841
CID:2842442
Update Time:2023-08-07

2-Bromo-4-tert-butylbenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-tert-butylbenzenethiol
    • 2-Bromo-4-tert-butylbenzene-1-thiol
    • Inchi: 1S/C10H13BrS/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3
    • InChI Key: RDGNFARYBQWIFB-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(C)(C)C)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • XLogP3: 4.4
  • Topological Polar Surface Area: 1

2-Bromo-4-tert-butylbenzenethiol Related Literature

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